1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)-

• CAS RN: 646056-72-6
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 9-pyridin-3-yl-1,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C13H19N3/c1-4-12(10-14-7-1)16-9-3-6-13(11-16)5-2-8-15-13/h1,4,7,10,15H,2-3,5-6,8-9,11H2
• InChI Key: QLHLKADHDQHCJU-UHFFFAOYSA-N
• SMILES: C1CC2(CCCN(C2)C3=CN=CC=C3)NC1

Description

“1,7-Diazaspiro[4.5]decane, 7-(3-pyridinyl)-” is a chemical compound. A related compound, tert-Butyl 1,7-diazaspiro[4.5]decane-7-carboxylate, is used in research and development. Its chemical formula is C13H24N2O2 and it has a molecular weight of 240.34.

Synthesis Analysis

The synthesis of diazaspiro[4.5]decane scaffolds involves a one-step process. Unactivated yne-en-ynes react with a range of substituted aryl halides in the presence of Pd (OAc)2–PPh3 to afford diazaspiro[4.5]decane with exocyclic double bonds. This domino reaction forms three carbon–carbon bonds and involves highly regioselective C–C coupling and spiro scaffold steps.

Safety and Hazards

The safety data sheet for tert-Butyl 1,7-diazaspiro[4.5]decane-7-carboxylate provides some information on safety and hazards. It advises against inhalation, skin contact, eye contact, and ingestion. In case of accidental release, it recommends ventilating the area, wearing proper protective equipment, and preventing spills from entering sewers, watercourses, or low areas.